molecular formula C23H23N3O B5662157 5-[(3,3-diphenylpiperidin-1-yl)carbonyl]pyridin-2-amine

5-[(3,3-diphenylpiperidin-1-yl)carbonyl]pyridin-2-amine

Cat. No. B5662157
M. Wt: 357.4 g/mol
InChI Key: XCDCZUWQMDINFQ-UHFFFAOYSA-N
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Description

Synthesis AnalysisThe synthesis of related compounds often involves multi-step chemical reactions, starting from basic building blocks like acetyl pyridine, aromatic amines, and phosphonate esters. A notable example includes the synthesis of diphenyl 1-(arylamino)-1-(pyridin-3-yl)ethylphosphonates, which were obtained in high yields through reactions catalyzed by lithium perchlorate (Abdel-megeed et al., 2012). These synthetic pathways highlight the complexity and efficiency required to assemble molecules with intricate structures, such as "5-[(3,3-diphenylpiperidin-1-yl)carbonyl]pyridin-2-amine."

Molecular Structure Analysis

The molecular structure of compounds similar to "5-[(3,3-diphenylpiperidin-1-yl)carbonyl]pyridin-2-amine" is characterized by detailed spectroscopic analysis, including IR, NMR, and X-ray crystallography. For instance, the structural confirmation of related compounds through X-ray crystallography provides insights into the arrangement of atoms and the spatial configuration, which are crucial for understanding the compound's reactivity and properties (Dyer, Fawcett, & Hanton, 2005).

Chemical Reactions and Properties

"5-[(3,3-diphenylpiperidin-1-yl)carbonyl]pyridin-2-amine" and its analogs undergo various chemical reactions, reflecting their reactivity towards different reagents and conditions. These reactions include condensation, cyclization, and complexation with metals, leading to the formation of new compounds with potential biological activities. The study of these reactions provides valuable information on the chemical behavior and the versatility of the compound in synthetic chemistry (Ghaedi et al., 2015).

Physical Properties Analysis

The physical properties of such compounds are influenced by their molecular structure and can be studied through techniques like differential scanning calorimetry (DSC), thermogravimetric analysis (TGA), and polarized optical microscopy. These studies reveal the compound's thermal stability, melting point, and phase transitions, which are essential for applications in materials science and engineering (Hiscock et al., 2019).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and photoluminescence, are determined by the compound's functional groups and overall structure. Investigations into the complexation behavior with metals and the influence of substituents on reactivity provide insights into the chemical versatility and potential applications of "5-[(3,3-diphenylpiperidin-1-yl)carbonyl]pyridin-2-amine" (Matczak-Jon et al., 2010).

properties

IUPAC Name

(6-aminopyridin-3-yl)-(3,3-diphenylpiperidin-1-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H23N3O/c24-21-13-12-18(16-25-21)22(27)26-15-7-14-23(17-26,19-8-3-1-4-9-19)20-10-5-2-6-11-20/h1-6,8-13,16H,7,14-15,17H2,(H2,24,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XCDCZUWQMDINFQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(CN(C1)C(=O)C2=CN=C(C=C2)N)(C3=CC=CC=C3)C4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H23N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

357.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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